Cas no 3551-50-6 (Ethanethioic acid,S-[(1R,2R)-2-hydroxycyclopentyl] ester, rel-)

• Product Name: Ethanethioic acid,S-[(1R,2R)-2-hydroxycyclopentyl] ester, rel-
• CAS No: 3551-50-6
• MF: C₇H₁₂O₂S
• MW: 160.233981132507
• CID: 315142
• PubChem ID: 225092
• Update Time: 2025-04-19

Ethanethioic acid,S-[(1R,2R)-2-hydroxycyclopentyl] ester, rel- Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid,S-[(1R,2R)-2-hydroxycyclopentyl] ester, rel-
• (+-)-thioacetic acid S-(trans-2-hydroxy-cyclopentyl ester)
• (+-)-Thioessigsaeure-S-(trans-2-hydroxy-cyclopentylester)
• Ethanethioic acid, S-[(1R,2R)-2-hydroxycyclopentyl] ester, rel- (9CI)
• trans-2-acetylthiocyclopentanol
• 3551-50-6
• NSC-14173
• DTXSID10956908
• NSC14173
• SCHEMBL22882806
• s-(2-hydroxycyclopentyl) ethanethioate

• Inchi： 1S/C7H12O2S/c1-5(8)10-7-4-2-3-6(7)9/h6-7,9H,2-4H2,1H3
• InChI Key： LFPUQGLWBURUFJ-UHFFFAOYSA-N
• SMILES： S(C(C)=O)C1CCCC1O

Computed Properties

• Exact Mass: 160.05586
• Monoisotopic Mass: 160.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 264.8°Cat760mmHg
• Flash Point: 113.9°C
• Refractive Index: 1.531
• PSA: 37.3
• LogP: 1.17950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols